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Compound of Interest

Compound Name: Mw-150

Cat. No.: B3025696

Essential Safety and Handling Guide for Mw-150

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide
to the safe handling, use, and disposal of Mw-150, a p38a MAPK inhibitor.

This document provides critical safety and logistical information for the laboratory use of Mw-
150 (CAS No.: 1628502-91-9), a selective, CNS penetrant, and orally active inhibitor of p38a
MAPK. Adherence to these guidelines is essential to ensure personal safety and maintain a
secure research environment.

Immediate Safety Information

Mw-150 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Direct contact should be avoided, and all handling must be performed in a
designated and properly ventilated area.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure risk. The following table summarizes the
required PPE for handling Mw-150 in solid and solution forms.
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PPE Component

Specification

Purpose

Eye Protection

Chemical safety goggles or a

face shield.

Protects eyes from splashes

and airborne particles.

Hand Protection

Nitrile or neoprene gloves.

Provides a barrier against skin
contact. Regularly inspect
gloves for any signs of

degradation or puncture.

Body Protection

A lab coat or chemical-

resistant apron.

Protects against spills and
contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. A
respirator may be required for
handling large quantities or

when generating aerosols.

Prevents inhalation of the

compound.

First Aid Measures

Exposure Route

Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and water.

Seek medical attention if irritation persists.

Inhalation

Move to fresh air. If breathing is difficult, provide

oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Operational and Disposal Plans
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Handling and Storage

o Handling: Avoid creating dust or aerosols. All weighing and solution preparation should be
conducted in a chemical fume hood. Do not eat, drink, or smoke in areas where Mw-150 is
handled. Wash hands thoroughly after handling.[1]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents. For long-term storage, refer to the
manufacturer's recommendations, which are typically -20°C for the solid form and -80°C
when in solution.[1]

Disposal Plan

Dispose of Mw-150 and any contaminated materials as hazardous chemical waste in
accordance with local, state, and federal regulations. Do not dispose of down the drain or in
regular trash.

Experimental Protocols

The following is a representative protocol for an in vitro kinase assay using Mw-150 to assess
its inhibitory effect on p38a MAPK.

In Vitro p38a MAPK Kinase Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of Mw-150 for p38a
MAPK.

Materials:

Recombinant active p38a MAPK enzyme

Kinase buffer (e.g., 25 mM Tris-HCI pH 7.5, 10 mM MgCI2, 0.1 mg/mL BSA, 2 mM DTT)

Substrate (e.g., ATF2)

o« ATP

Mw-150 stock solution (in DMSO)
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e ADP-Glo™ Kinase Assay kit (or similar)

o 384-well plates

o Plate reader capable of luminescence detection
Procedure:

o Compound Preparation: Prepare a serial dilution of Mw-150 in DMSO. A typical starting
concentration might be 10 mM.

e Reaction Setup:
o Add 1 pL of the diluted Mw-150 or DMSO (vehicle control) to the wells of a 384-well plate.
o Add 2 uL of p38a MAPK enzyme in kinase buffer to each well.

o Add 2 uL of a mixture of the substrate (ATF2) and ATP in kinase buffer to initiate the
reaction.

 Incubation: Incubate the plate at room temperature for 60 minutes.
e Detection:

o Add 5 pL of ADP-Glo™ Reagent to each well and incubate for 40 minutes at room
temperature to stop the kinase reaction and deplete the remaining ATP.

o Add 10 uL of Kinase Detection Reagent to each well and incubate for 30 minutes at room
temperature to convert the generated ADP to ATP and produce a luminescent signal.

o Data Acquisition: Measure the luminescence using a plate reader.

o Data Analysis: Calculate the percent inhibition for each concentration of Mw-150 relative to
the DMSO control. Plot the percent inhibition against the logarithm of the Mw-150
concentration and fit the data to a dose-response curve to determine the IC50 value.

Signaling Pathway and Experimental Workflow
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Mw-150 is a potent inhibitor of p38a MAPK, a key kinase in a signaling cascade that responds
to inflammatory cytokines and cellular stress. The p38 MAPK pathway is involved in a variety of
cellular processes, including inflammation, apoptosis, and cell differentiation.[1][2]
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Caption: The p38 MAPK signaling pathway and the inhibitory action of Mw-150.
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Caption: A typical experimental workflow for an in vitro kinase assay with Mw-150.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Mw-150].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025696#personal-protective-equipment-for-
handling-mw-150]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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